Cas no 34098-75-4 (Methyl 2-cyano-3-(2-thienyl)acrylate)

• Product Name: Methyl 2-cyano-3-(2-thienyl)acrylate
• CAS No: 34098-75-4
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• CID: 2822884
• Update Time: 2023-08-07

Methyl 2-cyano-3-(2-thienyl)acrylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-cyano-3-(2-thienyl)acrylate
• methyl (Z)-2-cyano-3-thiophen-2-ylprop-2-enoate
• Methyl 2-cyano-3-(2-thienyl)acrylate

• Inchi： 1S/C9H7NO2S/c1-12-9(11)7(6-10)5-8-3-2-4-13-8/h2-5H,1H3/b7-5-
• InChI Key： CBDSDTBRTIZHFD-ALCCZGGFSA-N
• SMILES： S1C=CC=C1/C=C(/C#N)\C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 2.3
• Topological Polar Surface Area: 78.3